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Cat. No.: B1600176
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For Researchers, Scientists, and Drug Development Professionals

Introduction
The enantioselective synthesis of α-hydroxy carbonyl compounds is a critical transformation in

organic synthesis, as this structural motif is prevalent in a wide array of biologically active

molecules, natural products, and pharmaceutical agents.[1] The asymmetric hydroxylation of

enolates using N-sulfonyloxaziridines, commonly known as Davis' reagents, has emerged as a

powerful and reliable method for accessing these valuable chiral building blocks.[2][3] This

protocol offers high levels of stereocontrol, operational simplicity, and broad substrate

applicability.[4]

This document provides detailed application notes, experimental protocols, and a summary of

the reaction's scope for the asymmetric hydroxylation of enolates with a particular focus on the

use of enantiomerically pure (camphorylsulfonyl)oxaziridine derivatives.
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The Davis oxidation facilitates the hydroxylation of ketones, esters, and amides at the α-

position.[2][5] The reaction proceeds via the formation of an enolate in a basic medium, which

then acts as a nucleophile.[5] This enolate attacks the electrophilic oxygen atom of the Davis'

reagent in an SN2-type mechanism.[5][6] The resulting hemiaminal intermediate subsequently

fragments to yield the desired α-hydroxy carbonyl compound and a sulfinimine byproduct.[5][6]

The enantioselectivity of the reaction is controlled by the use of chiral, non-racemic N-

sulfonyloxaziridines, most notably those derived from camphor.[2] The steric environment of the

chiral reagent dictates the facial selectivity of the oxygen atom transfer to the prochiral enolate.

Experimental Workflow
The general procedure for the asymmetric hydroxylation of an enolizable carbonyl compound

using a Davis' reagent involves three key steps: enolate formation, oxidation with the chiral

oxaziridine, and workup/purification.
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Figure 1: General experimental workflow for asymmetric enolate hydroxylation.
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Detailed Experimental Protocols
Note: These protocols are general guidelines and may require optimization for specific

substrates. All reactions should be carried out under an inert atmosphere (e.g., nitrogen or

argon) with anhydrous solvents.

Protocol 1: Asymmetric Hydroxylation of a Ketone
This protocol is adapted from the work of Davis et al. for the hydroxylation of cyclic ketones.[7]

Materials:

Prochiral ketone (1.0 mmol)

Anhydrous tetrahydrofuran (THF, 10 mL)

Sodium bis(trimethylsilyl)amide (NaHMDS) (1.1 mmol, 1.0 M solution in THF)

(+)-(Camphorylsulfonyl)oxaziridine (1.2 mmol)

Saturated aqueous ammonium chloride (NH₄Cl) solution

Ethyl acetate

Brine

Anhydrous magnesium sulfate (MgSO₄)

Procedure:

To a flame-dried round-bottom flask under an inert atmosphere, add the ketone (1.0 mmol)

and anhydrous THF (5 mL).

Cool the solution to -78 °C in a dry ice/acetone bath.

Slowly add the NaHMDS solution (1.1 mL, 1.1 mmol) dropwise over 5 minutes.

Stir the resulting enolate solution at -78 °C for 30 minutes.
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In a separate flask, dissolve (+)-(camphorylsulfonyl)oxaziridine (1.2 mmol) in anhydrous THF

(5 mL).

Add the solution of the Davis' reagent dropwise to the enolate solution at -78 °C over 10

minutes.

Stir the reaction mixture at -78 °C for 3 hours.

Quench the reaction at -78 °C by the addition of saturated aqueous NH₄Cl solution (10 mL).

Allow the mixture to warm to room temperature.

Extract the aqueous layer with ethyl acetate (3 x 15 mL).

Combine the organic layers, wash with brine (20 mL), dry over anhydrous MgSO₄, and filter.

Concentrate the filtrate under reduced pressure.

Purify the crude product by flash column chromatography on silica gel to afford the α-

hydroxy ketone.

Determine the enantiomeric excess (ee%) by chiral HPLC or GC analysis.

Protocol 2: Asymmetric Hydroxylation of an Ester
This protocol is a general procedure based on reported methodologies for ester enolate

hydroxylation.

Materials:

Ester (1.0 mmol)

Anhydrous tetrahydrofuran (THF, 10 mL)

Lithium diisopropylamide (LDA) (1.1 mmol, freshly prepared or commercial solution)

(-)-(Camphorylsulfonyl)oxaziridine (1.2 mmol)

Saturated aqueous sodium bicarbonate (NaHCO₃) solution
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Diethyl ether

Brine

Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

In a flame-dried round-bottom flask under an inert atmosphere, prepare a solution of LDA

(1.1 mmol) in anhydrous THF (5 mL) and cool to -78 °C.

In a separate flask, dissolve the ester (1.0 mmol) in anhydrous THF (5 mL) and cool to -78

°C.

Slowly add the ester solution to the LDA solution via cannula.

Stir the mixture at -78 °C for 45 minutes to ensure complete enolate formation.

Add a solution of (-)-(camphorylsulfonyl)oxaziridine (1.2 mmol) in anhydrous THF (5 mL) to

the enolate solution at -78 °C.

Maintain the reaction at -78 °C and monitor by TLC until the starting material is consumed

(typically 2-4 hours).

Quench the reaction with saturated aqueous NaHCO₃ solution (10 mL).

Warm the mixture to room temperature and extract with diethyl ether (3 x 20 mL).

Combine the organic extracts, wash with brine (25 mL), dry over anhydrous Na₂SO₄, and

filter.

Remove the solvent in vacuo.

Purify the residue by silica gel chromatography to yield the α-hydroxy ester.

Analyze the enantiomeric purity via chiral HPLC or by derivatization with a chiral auxiliary

followed by NMR analysis.
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Substrate Scope and Performance Data
The asymmetric hydroxylation using Davis' reagents is applicable to a wide range of carbonyl

compounds. The enantioselectivity is highly dependent on the substrate structure, the specific

chiral oxaziridine used, and the reaction conditions. Sodium enolates have been reported to

often provide higher enantiomeric excess compared to their lithium counterparts.[8]

Table 1: Asymmetric Hydroxylation of Ketones

Entry
Ketone
Substrate

Chiral
Oxaziridi
ne

Base Yield (%) ee (%)
Referenc
e

1
2-Methyl-1-

tetralone

(+)-

(Camphory

lsulfonyl)ox

aziridine

NaHMDS 75 92 [8]

2
2-Propyl-1-

indanone

(+)-

(Camphory

lsulfonyl)ox

aziridine

KHMDS 81 95 [8]

3
Propiophe

none

(+)-

(Camphory

lsulfonyl)ox

aziridine

NaHMDS 68 88 [7]

4
2-Benzyl-1-

tetralone

(-)-

(Camphory

lsulfonyl)ox

aziridine

LDA 72 90 [7]

5

8-Methoxy-

2-ethyl-1-

tetralone

(+)-((8,8-

Dimethoxy

camphoryl)

sulfonyl)ox

aziridine

LDA - >95 [9]
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Table 2: Asymmetric Hydroxylation of Esters and
Amides

Entry Substrate
Chiral
Oxaziridi
ne

Base Yield (%) ee (%)
Referenc
e

1

Methyl 3-

phenylprop

anoate

(+)-

(Camphory

lsulfonyl)ox

aziridine

LDA 78 85.5 [10]

2

Ethyl 2-

phenylacet

ate

(+)-

(Camphory

lsulfonyl)ox

aziridine

KHMDS 65 75 [10]

3

N-

Propionyl

oxazolidino

ne

(+)-

(Camphory

lsulfonyl)ox

aziridine

NaHMDS 85 >98 (de) [10]

4

Methyl 2-

methyl-3-

phenylprop

anoate

(-)-

(Camphory

lsulfonyl)ox

aziridine

LDA 70 62 [10]

Proposed Transition State Model
The stereochemical outcome of the reaction can be rationalized by considering a non-chelated,

open transition state. The enolate approaches the oxaziridine oxygen from the sterically less

hindered face, away from the bulky camphor backbone of the reagent.

Figure 2: Simplified representation of the proposed reaction mechanism.
Note: A detailed 3D representation of the transition state is necessary for accurate prediction
and is beyond the scope of this simplified diagram.
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Low Yield: Ensure all reagents and solvents are anhydrous. Check the quality and

concentration of the base. Consider using a different base or solvent system.

Low Enantioselectivity: The choice of counterion (Li⁺, Na⁺, K⁺) can significantly impact the

ee%.[8] Sodium and potassium enolates sometimes give better results. Additives like HMPA

have been shown to affect stereoselectivity, although not always positively.[8] The structure

of the chiral oxaziridine is also a critical factor.

Side Reactions: The formation of imino-aldol addition products can occur, particularly with

lithium enolates.[10] Switching to sodium or potassium enolates can mitigate this issue.

Conclusion
The asymmetric hydroxylation of enolates using Davis' reagents is a robust and highly valuable

transformation for the synthesis of enantiomerically enriched α-hydroxy carbonyl compounds.

The reaction's high stereoselectivity, broad substrate scope, and predictable outcomes make it

a cornerstone in modern asymmetric synthesis for academic research and industrial

applications in drug development. Careful consideration of the substrate, chiral reagent, and

reaction conditions is paramount to achieving optimal results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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